Cas no 108444-24-2 (1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid)

1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid structure
108444-24-2 structure
Product Name:1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid
CAS No:108444-24-2
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD03419332
CID:892569
PubChem ID:1133641
Update Time:2025-04-19

1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
    • AC1Q3186
    • ALBB-004455
    • BB_SC-4255
    • CTK6F0751
    • SureCN8306766
    • AKOS B006509
    • AKOS PAO-0339
    • ART-CHEM-BB B006509
    • TIMTEC-BB SBB007018
    • 1-Ethyl-3,5-dimethyl-pyrazole-4-carboxylic acid
    • 1-ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid(SALTDATA: FREE)
    • BBL029983
    • STK298761
    • CS-0077349
    • D73899
    • SCHEMBL8306766
    • VS-09543
    • 1-ethyl-3,5-dimethylpyrazole-4-car-boxylic acid
    • EN300-65876
    • Z275169806
    • MFCD03419332
    • DB-391000
    • 1-Ethyl-3,5-dimethyl-1 H -pyrazole-4-carboxylic acid
    • F3379-0312
    • AKOS000307957
    • 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
    • 108444-24-2
    • DTXSID80360694
    • 1-ethyl-3,5-dimethylpyrazole-4-carboxylic acid
    • 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid
    • MDL: MFCD03419332
    • Inchi: 1S/C8H12N2O2/c1-4-10-6(3)7(8(11)12)5(2)9-10/h4H2,1-3H3,(H,11,12)
    • InChI Key: UFMMFQJSODNLIG-UHFFFAOYSA-N
    • SMILES: OC(C1C(C)=NN(CC)C=1C)=O

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.089878g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
  • LogP: 0.9

1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

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1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid Suppliers

Amadis Chemical Company Limited
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(CAS:108444-24-2)1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid
Order Number:A1101648
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:32
Price ($):264.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:108444-24-2)1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid
A1101648
Purity:99%
Quantity:5g
Price ($):264.0
Email